(R,R)-N-Benzyl-3,4-trans-dimesolate pyrrolidine

• IUPAC Name: [(3R,4R)-1-benzyl-4-methylsulfonyloxypyrrolidin-3-yl] methanesulfonate
• InChI: InChI=1S/C13H19NO6S2/c1-21(15,16)19-12-9-14(8-11-6-4-3-5-7-11)10-13(12)20-22(2,17)18/h3-7,12-13H,8-10H2,1-2H3/t12-,13-/m1/s1
• InChI Key: XABHJMSICWHIOS-CHWSQXEVSA-N
• Canonical SMILES: CS(=O)(=O)OC1CN(CC1OS(=O)(=O)C)CC2=CC=CC=C2
• Isomeric SMILES: CS(=O)(=O)O[C@@H]1CN(C[C@H]1OS(=O)(=O)C)CC2=CC=CC=C2
• Molecular Formula: C13H19NO6S2
• Molecular Weight: 349.4 g/mol

Description

“(R,R)-N-Benzyl-3,4-trans-dimesolate pyrrolidine” is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to create compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine derivatives involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings. For example, compounds were synthesized by coupling 2′-deoxyinosine with the corresponding 3R and 3S pyrrolidine-3-ol in the presence of PyBOP, DIPEA in dry DMSO.

Molecular Structure Analysis

The pyrrolidine ring is one of the most significant features of the molecule due to the stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

Pyrrolidine and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, are incorporated in bioactive molecules with target selectivity. The reaction conditions and synthetic strategies used for these compounds are diverse and have been reported in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolidine derivatives are influenced by their structure. The possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring are some of the properties that enhance the interest in this saturated scaffold.

Safety and Hazards

Pyrrolizidine alkaloids, which are related compounds, can cause chronic poisoning in humans and other animals when ingested. This can result in damage to the liver, kidneys, heart, brain, smooth muscles, lungs, DNA, and lesions.

Future Directions

Recent advances in the asymmetric synthesis of organocatalysts deriving from or related to proline, starting from 2008, have been highlighted. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.